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Compound of Interest

Compound Name: p-Pentyloxynitrobenzene

CAS No.: 63469-11-4

Cat. No.: B1218527

Get Quote

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive framework for the

spectroscopic characterization of p-Pentyloxynitrobenzene. This document moves beyond a

simple recitation of methods to explain the underlying principles and rationale behind

experimental choices, ensuring a robust and validated approach to the analysis of this

compound.

Introduction
p-Pentyloxynitrobenzene is an aromatic ether with a nitro functional group, a structure that

lends itself to a variety of applications, including in materials science and as an intermediate in

organic synthesis. A thorough understanding of its molecular structure and purity is paramount

for its effective use. Spectroscopic techniques are the cornerstone of this characterization,

providing detailed information about the compound's chemical architecture. This guide will

detail the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
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spectroscopy, Ultraviolet-Visible (UV-Vis) spectroscopy, and Mass Spectrometry (MS) for the

unambiguous identification and characterization of p-Pentyloxynitrobenzene.

Part 1: Nuclear Magnetic Resonance (NMR)
Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules. By probing the magnetic properties of atomic nuclei, we can map out the carbon-

hydrogen framework of p-Pentyloxynitrobenzene.

1.1: ¹H NMR Spectroscopy: Mapping the Proton
Environment
Proton NMR (¹H NMR) provides information on the number of different types of protons and

their neighboring environments. For p-Pentyloxynitrobenzene, we expect to see signals

corresponding to the aromatic protons and the aliphatic protons of the pentyloxy group.

Expected ¹H NMR Spectral Features:

Aromatic Protons: The benzene ring is para-substituted, leading to a characteristic AA'BB'

splitting pattern. The two protons ortho to the electron-donating pentyloxy group will be

shielded and appear upfield, while the two protons ortho to the electron-withdrawing nitro

group will be deshielded and appear downfield.

Aliphatic Protons: The pentyloxy chain will exhibit distinct signals for each methylene (-CH₂-)

group and the terminal methyl (-CH₃) group. The chemical shifts will decrease as the

distance from the electron-withdrawing oxygen atom increases. The methylene group

attached to the oxygen (-O-CH₂-) will be the most deshielded.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve 5-10 mg of p-Pentyloxynitrobenzene in approximately 0.6-

0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

Instrument Setup: Record the spectrum on a spectrometer operating at a frequency of 300

MHz or higher.[1]
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Data Acquisition: Acquire the spectrum using standard parameters. A sufficient number of

scans should be averaged to obtain a good signal-to-noise ratio.

Data Processing: Process the raw data by applying a Fourier transform, phasing the

spectrum, and integrating the signals. Chemical shifts should be referenced to the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

Data Interpretation:

Proton Assignment
Expected Chemical

Shift (δ, ppm)
Expected Multiplicity Integration

Aromatic (ortho to -

NO₂)
~8.2 Doublet 2H

Aromatic (ortho to -

OC₅H₁₁)
~7.0 Doublet 2H

-O-CH₂- ~4.0 Triplet 2H

-O-CH₂-CH₂- ~1.8 Multiplet 2H

-CH₂-CH₂-CH₂- ~1.4 Multiplet 2H

-CH₂-CH₃ ~1.3 Multiplet 2H

-CH₃ ~0.9 Triplet 3H

1.2: ¹³C NMR Spectroscopy: Probing the Carbon
Skeleton
Carbon-13 NMR (¹³C NMR) provides information about the different carbon environments in the

molecule. Proton-decoupled ¹³C NMR spectra show a single peak for each unique carbon

atom.[2]

Expected ¹³C NMR Spectral Features:

Aromatic Carbons: Six distinct signals are expected for the aromatic carbons. The carbon

attached to the nitro group will be significantly deshielded, while the carbon attached to the
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pentyloxy group will be shielded. The chemical shifts of the other aromatic carbons will be

influenced by the electronic effects of the substituents.[2]

Aliphatic Carbons: Five signals are expected for the carbons of the pentyloxy chain. The

carbon attached to the oxygen will be the most deshielded.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration

may be beneficial due to the lower natural abundance of ¹³C.

Instrument Setup: Record the spectrum on a spectrometer operating at a frequency of 75

MHz or higher.[3]

Data Acquisition: Acquire a proton-decoupled spectrum to simplify the signals to single lines.

A larger number of scans is required compared to ¹H NMR.

Data Processing: Process the data similarly to the ¹H NMR spectrum.

Data Interpretation:

Carbon Assignment Expected Chemical Shift (δ, ppm)

C-NO₂ ~160

C-O ~165

Aromatic CH (ortho to -NO₂) ~125

Aromatic CH (ortho to -OC₅H₁₁) ~115

Quaternary Aromatic C ~141

-O-CH₂- ~69

-O-CH₂-CH₂- ~29

-CH₂-CH₂-CH₂- ~28

-CH₂-CH₃ ~22

-CH₃ ~14
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Workflow for NMR Analysis
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Caption: Workflow for NMR-based structural elucidation.

Part 2: Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Spectral Features:

The IR spectrum of p-Pentyloxynitrobenzene will be dominated by absorptions from the nitro

group, the ether linkage, the aromatic ring, and the aliphatic chain.

Nitro Group (NO₂): Strong, characteristic absorptions for the asymmetric and symmetric

stretching vibrations. For aromatic nitro compounds, these bands typically appear at 1550-

1475 cm⁻¹ and 1360-1290 cm⁻¹, respectively.[4][5]

Ether (C-O-C): A strong C-O stretching band is expected in the region of 1320-1000 cm⁻¹.[4]

Aromatic Ring (C=C and C-H): C=C stretching vibrations in the aromatic ring will appear in

the 1600-1400 cm⁻¹ region.[6] C-H stretching vibrations for sp² hybridized carbons will be

observed above 3000 cm⁻¹.[6]
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Aliphatic Chain (C-H): C-H stretching vibrations for sp³ hybridized carbons will be observed

just below 3000 cm⁻¹.[6] C-H bending vibrations will be present in the fingerprint region

(1470-1350 cm⁻¹).[6]

Experimental Protocol: IR Spectroscopy

Sample Preparation: The sample can be analyzed as a neat liquid (if liquid at room

temperature) between two salt plates (e.g., NaCl or KBr), as a KBr pellet, or as a solution in

a suitable solvent (e.g., CCl₄).

Instrument Setup: Use a Fourier Transform Infrared (FTIR) spectrometer.

Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. A background

spectrum should be collected and subtracted from the sample spectrum.

Data Processing: The resulting spectrum of transmittance or absorbance versus

wavenumber is then analyzed.

Data Interpretation:

Functional Group Vibrational Mode
**Expected Wavenumber
(cm⁻¹) **

Nitro (NO₂) Asymmetric Stretch 1550-1475[5]

Nitro (NO₂) Symmetric Stretch 1360-1290[5]

Ether (Ar-O-C) C-O Stretch ~1250

Aromatic C-H Stretch >3000[6]

Aromatic C=C Stretch 1600-1400[6]

Aliphatic C-H Stretch <3000[6]

Aliphatic C-H Bend 1470-1350[6]

Part 3: Ultraviolet-Visible (UV-Vis) Spectroscopy
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UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

The presence of the nitrobenzene chromophore will result in characteristic absorption bands.

Expected UV-Vis Spectral Features:

Aromatic nitro compounds typically exhibit two absorption bands.

π → π* Transition: An intense absorption band at a shorter wavelength, usually below 280

nm, arising from the π → π* transition of the benzene ring.

n → π* Transition: A weaker absorption band at a longer wavelength, which is often a

shoulder on the more intense band, corresponding to the n → π* transition of the nitro group.

Experimental Protocol: UV-Vis Spectroscopy

Sample Preparation: Prepare a dilute solution of p-Pentyloxynitrobenzene in a UV-

transparent solvent (e.g., ethanol or hexane). The concentration should be chosen to give an

absorbance reading between 0.2 and 1.0.

Instrument Setup: Use a dual-beam UV-Vis spectrophotometer.

Data Acquisition: Record the spectrum over a range of approximately 200-400 nm. A

baseline spectrum of the solvent should be recorded and subtracted.

Data Processing: The absorbance is plotted against the wavelength. The wavelength of

maximum absorbance (λ_max) and the molar absorptivity (ε) are determined.

Data Interpretation:

Transition Expected λ_max (nm)
Expected Molar Absorptivity

(ε)

π → π ~270-290 High

n → π ~300-330 Low

Part 4: Mass Spectrometry (MS)
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Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound. It also provides structural information through the

analysis of fragmentation patterns.

Expected Mass Spectral Features:

Molecular Ion (M⁺): The mass spectrum should show a clear molecular ion peak

corresponding to the molecular weight of p-Pentyloxynitrobenzene (C₁₁H₁₅NO₃, MW =

209.24 g/mol ).

Fragmentation Pattern: The fragmentation pattern will be influenced by the presence of the

ether and nitro functional groups. Common fragmentation pathways include cleavage of the

pentyloxy chain and loss of the nitro group or its fragments (e.g., NO, NO₂).

Experimental Protocol: Mass Spectrometry

Sample Introduction: The sample can be introduced directly into the ion source or via a gas

chromatograph (GC-MS) for separation from any impurities.

Ionization: Electron Ionization (EI) is a common method for this type of molecule.

Mass Analysis: A quadrupole or time-of-flight (TOF) analyzer can be used to separate the

ions based on their mass-to-charge ratio (m/z).

Detection: The abundance of each ion is measured and plotted against its m/z value.

Data Interpretation:

m/z Value Possible Fragment

209 Molecular Ion [M]⁺

139 [M - C₅H₁₀]⁺

123 [M - NO₂ - H]⁺

93 [C₆H₅O]⁺

71 [C₅H₁₁]⁺
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Spectroscopic Characterization Workflow

Spectroscopic Techniques

Data Analysis

p-Pentyloxynitrobenzene
Sample

NMR Spectroscopy
(¹H & ¹³C) IR Spectroscopy UV-Vis Spectroscopy Mass Spectrometry

Structural Framework Functional Groups Electronic Transitions Molecular Weight &
Fragmentation

Confirmed Structure of
p-Pentyloxynitrobenzene

Click to download full resolution via product page

Caption: Integrated workflow for spectroscopic characterization.

Conclusion
The combination of NMR, IR, UV-Vis, and Mass Spectrometry provides a comprehensive and

self-validating system for the characterization of p-Pentyloxynitrobenzene. Each technique

offers a unique and complementary piece of the structural puzzle. By following the detailed

protocols and interpretation guidelines presented in this guide, researchers can confidently

verify the identity, purity, and structure of this important chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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